2,5-dichloro-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C14H12Cl2N4O3S/c1-20-6-2-3-11(20)14-18-13(23-19-14)8-17-24(21,22)12-7-9(15)4-5-10(12)16/h2-7,17H,8H2,1H3
• InChI Key: SDARLSXDRYANPD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C2=NOC(=N2)CNS(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C14H12Cl2N4O3S
• Molecular Weight: 387.2 g/mol

Description

2,5-dichloro-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H12Cl2N4O3S and its molecular weight is 387.24. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-HIV Activity

A notable application of compounds related to 2,5-dichloro-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide is in the synthesis of novel benzenesulfonamides bearing 2,5-disubstituted-1,3,4-oxadiazole moiety for antimicrobial and anti-HIV activities. These compounds have been prepared via chlorosulfonation and screened for their in vitro antimicrobial and anti-HIV activity, showing promising results that align with structure-activity relationship (SAR) analyses (Iqbal et al., 2006).

Carbonic Anhydrase Inhibition for Cancer Therapy

Chlorinated pyrrolidinone-bearing benzenesulfonamide derivatives, which share structural similarities, have been synthesized and evaluated for their binding affinity and selectivity against human carbonic anhydrases, important for cancer therapy. These derivatives exhibit low nanomolar affinity particularly against cancer-related carbonic anhydrase IX, suggesting potential for development as cancer therapeutics (Balandis et al., 2020).

Anticancer Activity and Structure-Activity Analysis

Further research into the structure–activity relationships of benzenesulfonamide derivatives has led to the synthesis of novel compounds with significant anticancer activity against human tumor cell lines. The analysis of these compounds has provided insights into how structural elements influence antitumor activity, highlighting the therapeutic potential of these molecules in cancer treatment (Szafrański et al., 2020).

Beta3 Adrenergic Receptor Agonism

Compounds featuring the oxadiazole moiety have been identified as potent and selective beta3 adrenergic receptor agonists, demonstrating high oral bioavailability. This suggests their utility in developing treatments targeting metabolic disorders via modulation of beta3 adrenergic receptors (Feng et al., 2000).